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Compound of Interest

Compound Name: (S,R,S)-Ahpc-C5-cooh

Cat. No.: B15543013

The following document provides a comprehensive guide to the proper disposal procedures for
the research chemical (S,R,S)-Ahpc-C5-cooh. As a specific Safety Data Sheet (SDS) with
detailed disposal instructions is not publicly available for this compound, it must be handled
with caution, assuming it is hazardous. Adherence to these protocols is critical for ensuring
personnel safety, environmental protection, and regulatory compliance. These procedures are
based on general laboratory safety principles and should always be supplemented by a final
consultation with your institution's Environmental Health & Safety (EHS) department.

Assumed Hazard and Safety Summary

Given the limited public safety data, (S,R,S)-Ahpc-C5-cooh should be managed as a
hazardous chemical waste. All laboratory personnel should treat waste chemical solids, liquids,
or containerized gases as hazardous unless a specific chemical waste has been confirmed to
be non-hazardous by the institution's safety office[1]. The information below is based on data
for similar compounds and general laboratory safety standards.
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Parameter

Assumed Classification &
Handling Guideline

Rationale / Source

Physical State

Solid Powder

Vendor Information

Hazardous Waste Category

Assumed Toxic and Hazardous

to Aquatic Life

Based on German Water
Hazard Class (WGK) 3 for a
similar compound, indicating
high water hazard. Treat as

toxic due to lack of data.

Primary Disposal Route

Hazardous Chemical Waste

Collection via EHS

Standard procedure for
research chemicals without a
specific non-hazardous

designation[1][2].

Drain/Trash Disposal

Strictly Prohibited

Hazardous chemicals must
never be poured down the
drain or disposed of in regular
trash[1][2][3].

Storage Class

Combustible Solid

Based on vendor data for a
structurally related compound.
Requires segregation from

oxidizers.

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe handling and disposal of (S,R,S)-Ahpc-

C5-cooh waste.

Personal Protective Equipment (PPE)

Ensure appropriate PPE is worn at all times when handling the chemical or its waste. This

includes:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
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e Laboratory coat

Waste Identification and Segregation

Proper waste disposal begins with accurate identification and segregation at the point of
generation[4].

o Designate as Hazardous: Treat all waste containing (S,R,S)-Ahpc-C5-cooh (solid chemical,
solutions, contaminated labware) as hazardous chemical waste.

e Segregate Incompatibles: Store this waste separately from incompatible materials,
particularly strong acids, bases, and oxidizers, to prevent violent reactions or the emission of
toxic gases|[5].

Waste Containerization and Labeling

o Container Selection: Collect waste in a container that is chemically compatible, in good
condition, and has a secure, leak-proof closure[6]. For solids, a wide-mouth screw-cap
plastic or glass jar is suitable. The original container may be used if it is intact and can be
securely sealed[5].

» Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label
must include:

o

The full chemical name: "(S,R,S)-Ahpc-C5-cooh”

o

An approximate concentration and quantity of the waste.

[¢]

The date when waste was first added to the container (accumulation start date).

[e]

Relevant hazard warnings (e.g., "Toxic," "Hazardous to Environment").

On-Site Storage in a Satellite Accumulation Area (SAA)

» Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA), which must be at or near the point of waste generation[2][5].
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Secondary Containment: Place the waste container in a secondary containment bin to
mitigate potential leaks or spills.

Container Status: Keep the waste container closed at all times except when adding waste[1]

[2].

Volume Limits: Be aware of institutional limits for waste accumulation in an SAA (e.g., a
maximum of 55 gallons of hazardous waste)[2].

Arranging for Final Disposal

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
Environmental Health & Safety (EHS) department to schedule a waste pickup.

Do Not Transport: Do not transport the chemical waste yourself. Trained EHS personnel will
handle the collection and final disposal in compliance with all federal, state, and local
regulations[2].

Empty Container Disposal

Decontamination: A container that held (S,R,S)-Ahpc-C5-cooh must be decontaminated
before being disposed of as regular trash. Since the compound is a solid, ensure all powder
residue is removed.

Rinsing: For acutely hazardous waste, containers must be triple-rinsed with a suitable
solvent (e.g., ethanol or DMSO, followed by water)[1]. The resulting rinseate must be
collected and disposed of as hazardous liquid waste[1].

Defacing: Completely remove or deface all chemical labels from the empty, rinsed container
before placing it in the appropriate recycling or trash receptacle[1].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
(S,R,S)-Ahpc-C5-cooh.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15543013?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15543013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation & Assessment

Waste Generated:
(S,R,S)-Ahpc-C5-cooh

(solid, solution, or contaminated item)

l

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Is a specific SDS
available with disposal info?

Hazardous¥Was Protocol

Assume Hazardous
Prohibit drain/trash disposal

Segregate from
incompatible chemicals
Use a compatible, sealed,
and properly labeled container
Store in designated
Satellite Accumulation Area (SAA)

'

Contact EHS/Safety Office
for waste pickup

Yes, and confirmed

ﬂo / Unsure/(es but classified as Hazardous Non-Hazardous by EHS

Non- Hazarégus Protocol (If Confirmed)

Follow specific SDS and
institutional guidelines for
non-hazardous waste

Caption: Disposal decision workflow for (S,R,S)-Ahpc-C5-cooh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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